Cas no 374824-24-5 (6-cyclohexyl-1,2,3,4-tetrahydroisoquinoline)

6-Cyclohexyl-1,2,3,4-tetrahydroisoquinoline is a structurally versatile intermediate in organic synthesis, featuring a tetrahydroisoquinoline core substituted with a cyclohexyl group at the 6-position. This compound is particularly valuable in medicinal chemistry due to its rigid, lipophilic framework, which enhances binding affinity to biological targets. Its stability under standard conditions and compatibility with further functionalization make it a useful building block for the development of pharmacologically active molecules, such as CNS-targeting agents or enzyme inhibitors. The cyclohexyl moiety contributes to improved metabolic stability and membrane permeability, making it advantageous in drug discovery applications.
6-cyclohexyl-1,2,3,4-tetrahydroisoquinoline structure
374824-24-5 structure
Product Name:6-cyclohexyl-1,2,3,4-tetrahydroisoquinoline
CAS No:374824-24-5
MF:C15H21N
MW:215.33394408226
CID:3953675
PubChem ID:22337485
Update Time:2025-05-20

6-cyclohexyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 6-cyclohexyl-1,2,3,4-tetrahydro-
    • 6-cyclohexyl-1,2,3,4-tetrahydroisoquinoline
    • 374824-24-5
    • EN300-1478097
    • SCHEMBL6349018
    • MMLFEFFLSSJFEB-UHFFFAOYSA-N
    • ZPA82424
    • 6-cyclohexyl-1,2,3,4tetrahydro-isoquinoline
    • Inchi: 1S/C15H21N/c1-2-4-12(5-3-1)13-6-7-15-11-16-9-8-14(15)10-13/h6-7,10,12,16H,1-5,8-9,11H2
    • InChI Key: MMLFEFFLSSJFEB-UHFFFAOYSA-N
    • SMILES: N1CCC2C(=CC=C(C=2)C2CCCCC2)C1

Computed Properties

  • Exact Mass: 215.167399674Da
  • Monoisotopic Mass: 215.167399674Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 12Ų

6-cyclohexyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>

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Additional information on 6-cyclohexyl-1,2,3,4-tetrahydroisoquinoline

6-Cyclohexyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 374824-24-5): A Versatile Chemical Compound with Broad Applications

6-Cyclohexyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 374824-24-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, belonging to the tetrahydroisoquinoline family, features a cyclohexyl substituent at the 6-position, which enhances its structural diversity and potential applications. Researchers and industries are increasingly interested in this molecule due to its unique properties and versatility in synthesis.

The molecular structure of 6-cyclohexyl-1,2,3,4-tetrahydroisoquinoline combines a partially hydrogenated isoquinoline core with a cyclohexyl group, making it a valuable intermediate in medicinal chemistry. Its CAS number 374824-24-5 is frequently searched in scientific databases, highlighting its relevance in drug discovery and organic synthesis. The compound's stability and reactivity make it suitable for various transformations, including functional group modifications and ring-forming reactions.

One of the key applications of 6-cyclohexyl-1,2,3,4-tetrahydroisoquinoline lies in its potential as a building block for bioactive molecules. Recent studies have explored its role in developing central nervous system (CNS) agents, given the structural similarities to other neuroactive compounds. The tetrahydroisoquinoline scaffold is known for its presence in alkaloids and pharmaceuticals, which has spurred interest in optimizing derivatives for therapeutic use.

In addition to pharmaceutical applications, CAS 374824-24-5 is also investigated for its utility in catalysis and material science. The cyclohexyl group contributes to steric and electronic effects that can influence reaction outcomes, making it a candidate for ligand design in asymmetric synthesis. Researchers are exploring its potential in creating novel catalysts for green chemistry initiatives, aligning with the growing demand for sustainable chemical processes.

The synthesis of 6-cyclohexyl-1,2,3,4-tetrahydroisoquinoline typically involves multi-step organic reactions, including cyclization and hydrogenation steps. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times. These innovations address the need for efficient and scalable production methods, a common query among chemists and industry professionals.

Market trends indicate a rising demand for tetrahydroisoquinoline derivatives, driven by their applications in drug development and specialty chemicals. Companies specializing in fine chemicals and custom synthesis often list CAS 374824-24-5 in their catalogs, catering to academic and industrial clients. The compound's niche yet expanding role underscores its importance in contemporary chemical research.

From a regulatory perspective, 6-cyclohexyl-1,2,3,4-tetrahydroisoquinoline is not classified as a hazardous substance under major chemical safety guidelines. However, standard laboratory precautions should be observed during handling and storage. Safety data sheets (SDS) provide detailed information on its physical and chemical properties, ensuring compliance with workplace safety standards.

Future research directions for 6-cyclohexyl-1,2,3,4-tetrahydroisoquinoline may include exploring its biological activities, such as antimicrobial or anti-inflammatory effects, and optimizing synthetic routes for industrial-scale production. As the scientific community continues to uncover new applications, this compound is poised to remain a subject of interest in both academic and commercial settings.

In summary, 6-cyclohexyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 374824-24-5) represents a multifaceted chemical entity with promising applications across multiple disciplines. Its structural features, synthetic accessibility, and potential bioactivity make it a valuable asset in modern chemistry and pharmacology.

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